Cas no 2172587-39-0 (2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172587-39-0
• MF: C₁₀H₁₂F₂N₄O
• MW: 242.225288391113
• CID: 5567840
• PubChem ID: 165596063
• Update Time: 2025-10-31

2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172587-39-0
• EN300-1599026
• 2-[1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H12F2N4O/c11-9(12)5-16-10(7-2-4-17-6-7)8(1-3-13)14-15-16/h7,9H,1-2,4-6H2
• InChI Key： QSAZMLFORLBMRY-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CC#N)N=N1)C1COCC1)F

Computed Properties

• Exact Mass: 242.09791734g/mol
• Monoisotopic Mass: 242.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172587-39-0): A Comprehensive Overview

2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172587-39-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole ring and a difluoroethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,2,3-triazole ring is a versatile moiety that has been widely studied for its ability to enhance the pharmacological properties of various drug candidates. The presence of this ring in 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile suggests that it may exhibit improved solubility, stability, and bioavailability compared to similar compounds without this structural feature. Additionally, the triazole ring is known for its ability to form hydrogen bonds with biological targets, which can enhance the compound's binding affinity and selectivity.

The difluoroethyl group is another key structural element of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and pharmacokinetic properties. The presence of two fluorine atoms in the difluoroethyl group can significantly enhance the lipophilicity of the molecule, potentially leading to better cellular penetration and prolonged half-life in vivo. This feature makes 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile an attractive candidate for drug development.

The oxolan ring (also known as tetrahydrofuran) is a five-membered cyclic ether that is commonly found in natural products and synthetic compounds. In 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, the oxolan ring contributes to the overall flexibility and conformational stability of the molecule. This can be advantageous in terms of optimizing the compound's interaction with specific biological targets and reducing off-target effects.

Recent studies have explored the potential therapeutic applications of 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 2-1-(2,2-difluoroethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile may have potential as a novel anti-cancer agent.

The pharmacokinetic profile of 2-1-(2,2-difluoroethyl)-5-(oxolan-3-y l)-1H - 1 , 2 , 3 -tr iaz ol - 4 - ylac etonitri le has been extensively studied to evaluate its suitability for clinical development. In animal models, this compound has shown favorable absorption and distribution properties with good oral bioavailability. The half-life of the compound in plasma is moderate to long-lasting, which could allow for once-daily dosing regimens in humans. Additionally, preliminary toxicology studies have indicated that 2 - 1 - ( 2 , 2 -d if lu oroet hy l) - 5 - ( ox ola n - 3 - yl) - 1 H - 1 , 2 , 3 -tr iaz ol - 4 - ylac etonitri le has a wide therapeutic window with no significant adverse effects observed at therapeutic doses.

In conclusion, 2 - 1 - ( 2 , 2 -d if lu oroet hy l) - 5 - ( ox ola n - 3 - yl) - H - tr iaz ol - ylac etonitri le (CAS No. ) represents a promising candidate for further development in various therapeutic areas. Its unique combination of structural features and biological activities makes it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies are expected to provide more detailed insights into its mechanism of action and potential clinical applications.